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Why Burst Release Happens & How to Reduce It

Burst release occurs when a large amount of a highly soluble drug is released from the matrix immediately

upon contact with the dissolution medium. The table below summarizes the root causes and targeted

solutions [1] [2] [3].

Problem Root Cause

Impact on Release

Recommended Solution

Highly soluble drug

Fast surface hydration

Predominantly diffusion-
based release

High drug concentration
on tablet surface

Rapid diffusion of dissolved
drug through the gel layer [2].

Quick drug dissolution from the
tablet's outer surface [3].

Initial burst before matrix
erosion begins [1].

Immediate release of loosely
bound surface drug [3].

Blend with insoluble polymers (e.g.,
Eudragit) [1].

Apply a granulation liquid (e.qg.,
Eudragit dispersion) [1].

Use thermal treatment to modify gel
layer structure [1].

Optimize the granulation process to
distribute drug evenly [1].

Formulation Strategies & Experimental Data
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The core approach to reducing burst release involves modifying the formulation and process. The following

table outlines key strategies and the quantitative improvements you can expect, based on experimental data

with a highly soluble drug like levetiracetam [1].

Strategy

Mechanism

Experimental Outcome

Add Insoluble
Poly(meth)acrylates

Use Eudragit RL
Granulation Liquid

Apply Thermal
Treatment (TT)

Combine Eudragit RL
with TT

Reduces water penetration rate and
provides a supplementary erosion
mechanism [1].

Forms a less permeable network
within the HPMC matrix, slowing
down drug diffusion [1].

Enhances polymer entanglement
and strengthens the gel layer,
making it more resistant [1].

Synergistic effect of diffusion barrier
and a more robust gel structure [1].

Detailed Experimental Protocol

Burst release reduced to 25.4-
33.7% (from a reference with no
polymer) [1].

Significantly reduced burst effect
and increased fitting to zero-order
kinetics [1].

Further sustained release and
minimized burst effect when
combined with Eudragit [1].

Identified as the most suitable
method: low burst and ~100%
release at 12 hours [1].

Here is a step-by-step methodology based on the successful study for incorporating Eudragit dispersions and

thermal treatment [1].

¢ 1. Materials

o Drug: Avery soluble drug (e.g., Levetiracetam).
o Polymer: Hypromellose K4 M.
o Insoluble Polymer: A water dispersion of an insoluble poly(meth)acrylate (e.g., Eudragit NE,

NM, RL, or RS).

o Excipient: Microcrystalline Cellulose (MCC).
o Equipment: High-shear granulator, tablet compressor, oven.

e 2. Granulation & Tableting
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o Dry Mixing: Blend the drug and MCC in the high-shear granulator.

o Wet Granulation: Use the Eudragit water dispersion as the granulation liquid. Continue the
process until granules form.

o Drying: Dry the granules.

o Tableting: Compress the granules into tablets using standard equipment and compression
forces.

e 3. Thermal Treatment

o Option A (Treating Granules): Subject the dried granules to a controlled thermal treatment

before tableting.
o Option B (Treating Tablets): Subject the final compressed tablets to thermal treatment. This

was found to be particularly effective [1].
¢ 4. Analysis & Evaluation

o Dissolution Testing: Perform USP dissolution testing over 12 hours (e.g., using paddle

apparatus).

o Burst Effect Calculation: Calculate the percentage of drug released in the first hour (or the
initial time point of a sharp release).

o Kinetic Modeling: Fit the dissolution data to models (Zero-order, Higuchi, Korsmeyer-Peppas)
to understand the release mechanism [1] [4].

Strategies to Reduce Burst Release

This diagram illustrates the logical relationship between the main problem, its causes, and the interconnected

strategies to solve it.
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Diagram: Strategic Approaches to Mitigate Burst Release

Experimental Workflow for Formulation

This diagram outlines a detailed step-by-step workflow for the experiment involving granulation and thermal

treatment.

Diagram: Experimental Workflow for Granulation & Thermal Treatment

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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